Cas no 1024010-90-9 ((1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride)

• Product Name: (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• CAS No: 1024010-90-9
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• MDL: MFCD08667860
• CID: 97926
• PubChem ID: 45073263
• Update Time: 2025-08-03

(1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane
• (1R,4R)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane 2HCL
• (1R,4R)-2-Benzyl-2,5-diazabicyclo-[2.2.1]heptane dihydrochloride
• 2,5-Diazabicyclo[2.2.1]heptane,2-(phenylmethyl)-, hydrochloride (1:2), (1R,4R)-
• (1R,4R)-2-Benzyl-2,5-Diaza-bicyclo[2.2.1]heptane dihydrochloride
• 1024010-90-9
• A800569
• P14096
• (1R,4R)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
• (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptanedihydrochloride
• AS-50576
• AKOS016844264
• MFCD08667860
• CS-0053610
• AMY35680
• (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane diHCl
• (1R,4R)-2-(phenylmethyl)-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• 2,5-Diazabicyclo[2.2.1]heptane, 2-(phenylmethyl)-, hydrochloride (1:2), (1R,4R)-
• REL-(1S,4S)-2-BENZYL-2,5-DIAZABICYCLO[2.2.1]HEPTANE 2HCL
• P10611

• MDL： MFCD08667860
• Inchi： 1S/C12H16N2.2ClH/c1-2-4-10(5-3-1)8-14-9-11-6-12(14)7-13-11;;/h1-5,11-13H,6-9H2;2*1H/t11-,12-;;/m1../s1
• InChI Key： LQADNDJRIUBIRR-MBORUXJMSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)C[C@H]2C[C@@H]1CN2

Computed Properties

• Exact Mass: 260.085
• Monoisotopic Mass: 260.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• PSA: 15.27000
• LogP: 1.49940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride

Comprehensive Overview of (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane Dihydrochloride (CAS No. 1024010-90-9)

The compound (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride (CAS No. 1024010-90-9) is a chiral bicyclic amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the diazabicyclo[2.2.1]heptane core and benzyl substitution, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. The compound's CAS No. 1024010-90-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern organic chemistry. Its rigid bicyclic framework offers conformational stability, which is critical for designing bioactive molecules with enhanced selectivity and reduced off-target effects.

One of the key advantages of (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is its versatility in medicinal chemistry. The benzyl group provides a handle for further functionalization, enabling the creation of diverse analogs. This flexibility aligns with current trends in fragment-based drug design, where small, well-defined molecular fragments are used to build potent inhibitors or modulators. The compound's dihydrochloride salt form also enhances its solubility, facilitating biological testing and formulation studies.

From a synthetic perspective, the preparation of (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride involves stereocontrolled methodologies, often leveraging catalytic asymmetric hydrogenation or resolution techniques. These processes are of great interest to chemists exploring green chemistry principles, as they minimize waste and improve atom economy. The compound's CAS No. 1024010-90-9 is often associated with patents and publications highlighting innovative routes to its synthesis, underscoring its industrial importance.

Beyond its synthetic utility, (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride has garnered attention for its potential biological activities. Preliminary studies suggest its scaffold may interact with G-protein-coupled receptors (GPCRs) or ion channels, making it a candidate for central nervous system (CNS) therapeutics. This aligns with the rising global focus on mental health and neurodegenerative diseases, topics frequently searched in scientific and public domains. Researchers are also investigating its role in modulating enzyme activity, particularly in metabolic pathways linked to diabetes and obesity.

Quality control and characterization of (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride are critical for ensuring reproducibility in research. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and stereochemical integrity. The compound's CAS No. 1024010-90-9 serves as a unique identifier in regulatory and safety documentation, emphasizing the need for precise handling and storage protocols.

In summary, (1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride (CAS No. 1024010-90-9) represents a compelling example of how chiral amines contribute to cutting-edge science. Its structural elegance, synthetic accessibility, and potential therapeutic applications make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals and specialty chemicals.